Cas no 1698497-81-2 (1-(5-fluoropyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(5-fluoropyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine
• CAS No: 1698497-81-2
• MF: C₈H₈FN₅
• MW: 193.181023597717
• CID: 5696778
• PubChem ID: 105573808
• Update Time: 2025-07-21

1-(5-fluoropyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1698497-81-2
• EN300-1114692
• 1-[(5-Fluoropyridin-3-yl)methyl]-1H-1,2,3-triazol-4-amine
• 1H-1,2,3-Triazol-4-amine, 1-[(5-fluoro-3-pyridinyl)methyl]-
• 1-(5-fluoropyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C8H8FN5/c9-7-1-6(2-11-3-7)4-14-5-8(10)12-13-14/h1-3,5H,4,10H2
• InChI Key： PGXBBSWOSAXYJC-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)CN1C=C(N)N=N1

Computed Properties

• Exact Mass: 193.07637344g/mol
• Monoisotopic Mass: 193.07637344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 417.6±55.0 °C(Predicted)
• pka: 2.24±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(5-fluoropyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine

Recent Advances in the Study of 1-(5-fluoropyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine (CAS: 1698497-81-2)

The compound 1-(5-fluoropyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine (CAS: 1698497-81-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and fluoropyridine moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of interest is the role of this compound as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other diseases. Preliminary in vitro studies have demonstrated that 1-(5-fluoropyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine exhibits selective inhibition against specific kinase targets, such as EGFR and VEGFR, which are implicated in tumor growth and angiogenesis. These findings suggest its potential as a lead compound for anticancer drug development.

In addition to its kinase inhibitory properties, recent research has also highlighted the antimicrobial potential of this compound. Structural modifications of the triazole ring have been explored to enhance its efficacy against resistant bacterial strains. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 1-(5-fluoropyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and other Gram-positive pathogens. The compound's ability to disrupt bacterial cell wall synthesis has been identified as a possible mechanism of action.

The synthetic accessibility of 1-(5-fluoropyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine has also been a focus of recent investigations. Researchers have developed novel catalytic methods to improve the yield and purity of the compound. For example, a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction has been optimized to efficiently produce the triazole core, while subsequent fluoropyridine incorporation has been achieved through palladium-mediated cross-coupling reactions. These advancements have facilitated the large-scale production of the compound for further preclinical studies.

Despite these promising developments, challenges remain in the clinical translation of 1-(5-fluoropyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed. Ongoing research is focused on structural optimization to improve bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.

In conclusion, 1-(5-fluoropyridin-3-yl)methyl-1H-1,2,3-triazol-4-amine represents a versatile scaffold with significant therapeutic potential. Its dual functionality as a kinase inhibitor and antimicrobial agent underscores its value in drug discovery. Continued research into its biological activities and synthetic optimization will be crucial for realizing its full potential in the treatment of various diseases.